Cas no 1869480-16-9 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoic acid
• CAS No: 1869480-16-9
• MDL: MFCD30802659
• CID: 4630002
• PubChem ID: 134714829
• Update Time: 2025-05-19

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoic acid

• MDL： MFCD30802659
• SMILES： CC1(CC(NC(=O)OCC2C3=CC=CC=C3C3=CC=CC=C23)C(O)=O)CCC1

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoic Acid (CAS No. 1869480-16-9)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoic acid, identified by its CAS number 1869480-16-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxy carbonyl moiety and a 1-methylcyclobutyl side chain. The presence of these functional groups imparts unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacologically active agents.

The structural composition of this compound is highly relevant to modern drug discovery efforts. The fluorenylmethoxy carbonyl group, also known as Fmoc, is widely employed in peptide synthesis as an amino protecting group. Its stability under various reaction conditions and ease of removal make it an indispensable tool in solid-phase peptide synthesis (SPPS). In contrast, the 1-methylcyclobutyl substituent introduces a bulky, rigid structure that can influence the conformational preferences and binding interactions of the molecule. Such structural features are often exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel molecular entities with enhanced pharmacological profiles. The compound in question, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoic acid, represents a promising candidate for further exploration due to its unique structural attributes. The combination of the Fmoc group and the 1-methylcyclobutyl moiety suggests potential applications in the development of therapeutic agents targeting various biological pathways.

One of the most compelling aspects of this compound is its potential utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming limitations such as poor oral bioavailability and enzymatic degradation. The incorporation of the 1-methylcyclobutyl group can provide steric hindrance that mimics the side chains of certain amino acids, thereby enhancing binding interactions with biological targets. This approach has been successfully employed in the development of drugs targeting protein-protein interactions, which are notoriously difficult to modulate with small molecules.

The Fmoc moiety also lends itself to further derivatization, allowing chemists to explore diverse structural modifications. For instance, the carboxylic acid functionality at the third position can be further functionalized to introduce additional pharmacophores or linkages. This flexibility makes 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoic acid a versatile building block for medicinal chemists seeking to develop novel therapeutics.

In terms of synthetic methodologies, this compound can be synthesized through multi-step organic transformations that showcase advanced techniques in carbon-carbon bond formation and functional group manipulation. The synthesis typically involves protecting group strategies, such as the use of Fmoc for amino protection during peptide elongation, followed by selective deprotection and subsequent functionalization at other positions. The presence of the 1-methylcyclobutyl group may require specialized synthetic routes to ensure regioselectivity and high yield.

The pharmacological potential of this compound has not been exhaustively explored; however, preliminary studies suggest that it may exhibit interesting biological activities. The fluorenylmethoxy carbonyl group is known to enhance solubility and metabolic stability, which are critical factors for drug efficacy. Additionally, the rigid cyclobutyl ring can improve binding affinity by restricting conformational flexibility at certain key sites. These properties make it an attractive candidate for further pharmacological investigation.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-methylcyclobutyl)propanoic acid (CAS No. 1869480-16-9) is a structurally complex and multifaceted compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups and structural features positions it as a valuable intermediate for synthesizing novel peptidomimetics and other bioactive molecules. As research in medicinal chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.